Cas no 669748-48-5 (4-Allyl-5-4-(diethylamino)phenyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-4-(diethylamino)phenyl-4H-1,2,4-triazole-3-thiol
• CAS No: 669748-48-5
• MF: C₁₅H₂₀N₄S
• MW: 288.411101341248
• MDL: MFCD03900787
• CID: 880914
• PubChem ID: 3804133
• Update Time: 2025-04-19

4-Allyl-5-4-(diethylamino)phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-(4-(diethylamino)phenyl)-4H-1,2,4-triazole-3-thiol
• 3-[4-(diethylamino)phenyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 4-Allyl-5-[4-(diethylamino)phenyl]-4H-1,2,4-triazole-3-thiol
• 5-[4-(diethylamino)phenyl]-4-prop-2-en-1-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• ART-CHEM-BB B018189
• 5-[4-(diethylamino)phenyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• AC1MWRYD
• ALBB-003508
• BBL017257
• CTK6E7319
• MolPort-001-579-630
• STK442600
• MFCD03900787
• DTXSID10396668
• 669748-48-5
• VS-05994
• AKOS003313373
• 4-Allyl-5-4-(diethylamino)phenyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03900787
• Inchi： 1S/C15H20N4S/c1-4-11-19-14(16-17-15(19)20)12-7-9-13(10-8-12)18(5-2)6-3/h4,7-10H,1,5-6,11H2,2-3H3,(H,17,20)
• InChI Key： RAGPQLCQEQJMOG-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=CC=2)N(CC)CC)N1CC=C

Computed Properties

• Exact Mass: 288.14100
• Monoisotopic Mass: 288.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.13
• Boiling Point: 394.4°C at 760 mmHg
• Flash Point: 192.3°C
• Refractive Index: 1.603
• PSA: 72.75000
• LogP: 3.26600

4-Allyl-5-4-(diethylamino)phenyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles